Cas no 2228298-86-8 (2-{3-(dimethylamino)methylphenyl}prop-2-en-1-amine)

• Product Name: 2-{3-(dimethylamino)methylphenyl}prop-2-en-1-amine
• CAS No: 2228298-86-8
• MF: C₁₂H₁₈N₂
• MW: 190.284722805023
• CID: 5766790
• PubChem ID: 165684884
• Update Time: 2025-10-31

2-{3-(dimethylamino)methylphenyl}prop-2-en-1-amine Chemical and Physical Properties

Names and Identifiers

• EN300-1777944
• 2-{3-[(dimethylamino)methyl]phenyl}prop-2-en-1-amine
• 2228298-86-8
• 2-{3-(dimethylamino)methylphenyl}prop-2-en-1-amine

• Inchi： 1S/C12H18N2/c1-10(8-13)12-6-4-5-11(7-12)9-14(2)3/h4-7H,1,8-9,13H2,2-3H3
• InChI Key： FXLYWSLGANJOEQ-UHFFFAOYSA-N
• SMILES： N(C)(C)CC1C=CC=C(C(=C)CN)C=1

Computed Properties

• Exact Mass: 190.146998583g/mol
• Monoisotopic Mass: 190.146998583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 29.3Ų

Additional information on 2-{3-(dimethylamino)methylphenyl}prop-2-en-1-amine

Recent Advances in the Study of 2-{3-(dimethylamino)methylphenyl}prop-2-en-1-amine (CAS: 2228298-86-8): A Comprehensive Research Brief

The compound 2-{3-(dimethylamino)methylphenyl}prop-2-en-1-amine (CAS: 2228298-86-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its pharmacological properties, synthetic pathways, and mechanisms of action, providing valuable insights for drug development and biomedical applications.

One of the key areas of research has been the exploration of the compound's role as a potential modulator of neurotransmitter systems. Preliminary findings suggest that 2-{3-(dimethylamino)methylphenyl}prop-2-en-1-amine may interact with specific receptors in the central nervous system, offering a novel approach for the treatment of neurological disorders. Researchers have employed advanced computational modeling and in vitro assays to characterize these interactions, revealing high affinity and selectivity for certain receptor subtypes.

In addition to its neurological applications, recent studies have investigated the compound's potential as an anti-inflammatory agent. Experimental data indicate that 2-{3-(dimethylamino)methylphenyl}prop-2-en-1-amine can inhibit key inflammatory pathways, reducing the production of pro-inflammatory cytokines. This property makes it a candidate for the development of new therapeutics for chronic inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease.

The synthetic chemistry of 2-{3-(dimethylamino)methylphenyl}prop-2-en-1-amine has also been a focus of recent research. Innovative synthetic routes have been developed to improve yield and purity, addressing previous challenges in large-scale production. These advancements are critical for facilitating further preclinical and clinical studies, ensuring a reliable supply of the compound for research purposes.

Despite these promising developments, challenges remain in fully understanding the compound's pharmacokinetics and safety profile. Ongoing studies are employing advanced analytical techniques, such as mass spectrometry and nuclear magnetic resonance (NMR), to characterize its metabolic pathways and potential toxicity. These efforts are essential for translating laboratory findings into viable therapeutic options.

In conclusion, 2-{3-(dimethylamino)methylphenyl}prop-2-en-1-amine (CAS: 2228298-86-8) represents a molecule of significant interest in chemical biology and pharmaceutical research. Its diverse pharmacological properties and potential therapeutic applications underscore the importance of continued investigation. Future research should focus on optimizing its synthetic production, elucidating its mechanisms of action, and evaluating its efficacy and safety in clinical settings.